Cas no 2096337-88-9 (3-(N,N-Dimethylcarbamoyl)-5-methylphenylboronic acid, pinacol ester)

• Product Name: 3-(N,N-Dimethylcarbamoyl)-5-methylphenylboronic acid, pinacol ester
• CAS No: 2096337-88-9
• MF: C₁₆H₂₄BNO₃
• MW: 289.177664756775
• MDL: MFCD18434458
• CID: 4638110
• PubChem ID: 53217299
• Update Time: 2025-05-20

3-(N,N-Dimethylcarbamoyl)-5-methylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-(N,N-Dimethylcarbamoyl)-5-methylphenylboronic acid, pinacol ester
• WID33788
• N,N,3-trimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• CS-0176371
• 3-(N,N-Dimethylcarbamoyl)-5-methylphenylboronic acid pinacol ester
• G71586
• BS-34059
• 3-(N,N-Dimethylcarbamoyl)-5-methylphenylboronicacid,pinacolester
• MFCD18434458
• 2096337-88-9

• MDL： MFCD18434458
• Inchi： 1S/C16H24BNO3/c1-11-8-12(14(19)18(6)7)10-13(9-11)17-20-15(2,3)16(4,5)21-17/h8-10H,1-7H3
• InChI Key： ULDQNDKNUNYZAS-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C)C=C(C(N(C)C)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 289.185
• Monoisotopic Mass: 289.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8

Additional information on 3-(N,N-Dimethylcarbamoyl)-5-methylphenylboronic acid, pinacol ester

3-(N,N-Dimethylcarbamoyl)-5-methylphenylboronic acid, pinacol ester (CAS No. 2096337-88-9): A Versatile Building Block in Modern Pharmaceutical Synthesis

3-(N,N-Dimethylcarbamoyl)-5-methylphenylboronic acid, pinacol ester (CAS No. 2096337-88-9) is a highly versatile compound that has gained significant attention in the field of pharmaceutical and organic synthesis. This compound, commonly referred to as DMPBA-Pin, is a boronic acid derivative that features a dimethylcarbamoyl group and a methyl substituent on the phenyl ring, making it an excellent reagent for various synthetic transformations.

The unique structure of 3-(N,N-Dimethylcarbamoyl)-5-methylphenylboronic acid, pinacol ester provides it with several advantages in chemical synthesis. The boronic acid functionality allows for efficient and selective coupling reactions, particularly in Suzuki-Miyaura cross-coupling reactions. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and materials science applications.

Recent studies have highlighted the importance of boronic acid derivatives in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of DMPBA-Pin in the synthesis of a novel class of antiviral agents. The researchers utilized the compound's reactivity to construct complex molecular frameworks with high efficiency and selectivity. This work underscores the potential of DMPBA-Pin as a key intermediate in drug discovery and development.

In addition to its utility in cross-coupling reactions, 3-(N,N-Dimethylcarbamoyl)-5-methylphenylboronic acid, pinacol ester has also shown promise in other synthetic methodologies. For example, it can be used as a building block for the synthesis of heterocyclic compounds, which are essential components in many pharmaceuticals. A recent publication in Tetrahedron Letters reported the successful use of this compound in the preparation of pyridine derivatives with potential therapeutic applications.

The stability and ease of handling of DMPBA-Pin make it an attractive choice for large-scale synthesis and industrial applications. The pinacol ester protects the boronic acid group from premature hydrolysis, ensuring that the compound remains reactive under various reaction conditions. This feature is particularly important in multi-step syntheses where maintaining the integrity of functional groups is crucial.

Beyond its synthetic applications, 3-(N,N-Dimethylcarbamoyl)-5-methylphenylboronic acid, pinacol ester has also been explored for its potential biological activities. Preliminary studies have indicated that compounds derived from this building block exhibit promising anti-inflammatory and anti-cancer properties. These findings suggest that further research into the biological effects of DMPBA-Pin-derived compounds could lead to the development of new therapeutic agents.

In conclusion, 3-(N,N-Dimethylcarbamoyl)-5-methylphenylboronic acid, pinacol ester (CAS No. 2096337-88-9) is a valuable reagent with a wide range of applications in modern chemical and pharmaceutical research. Its unique structure and reactivity make it an indispensable tool for synthetic chemists working on complex molecule synthesis and drug discovery projects. As research continues to uncover new uses for this compound, its importance in the field is likely to grow even further.